Cas no 1903346-07-5 (WDEKOHTUSQRRSZ-UHFFFAOYSA-N)

• Product Name: WDEKOHTUSQRRSZ-UHFFFAOYSA-N
• CAS No: 1903346-07-5
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 5549991
• Update Time: 2025-10-30

WDEKOHTUSQRRSZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WDEKOHTUSQRRSZ-UHFFFAOYSA-N

• Inchi： 1S/C18H27N3O4S/c1-18(2,3)25-17(23)21-8-4-7-20-16(22)13-5-9-19-15(11-13)24-14-6-10-26-12-14/h5,9,11,14H,4,6-8,10,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： WDEKOHTUSQRRSZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCNC(C1C=CN=C(OC2CCSC2)C=1)=O

Additional information on WDEKOHTUSQRRSZ-UHFFFAOYSA-N

Chemical Compound CAS No. 1903346-07-5: WDEKOHTUSQRRSZ-UHFFFAOYSA-N

The chemical compound with CAS number 1903346-07-5 and product name WDEKOHTUSQRRSZ-UHFFFAOYSA-N is a highly specialized molecule that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of organic compounds, specifically within the realm of heterocyclic compounds. Its structure, which includes a complex arrangement of nitrogen, oxygen, and carbon atoms, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of WDEKOHTUSQRRSZ-UHFFFAOYSA-N in various fields, including pharmaceutical research, materials science, and environmental chemistry. Researchers have found that this compound exhibits remarkable stability under extreme conditions, making it a promising candidate for use in high-performance materials. For instance, its ability to withstand thermal degradation at elevated temperatures has led to its consideration in the development of advanced polymers and composites.

In the pharmaceutical industry, 1903346-07-5 has shown potential as a precursor for drug delivery systems. Its unique molecular architecture allows for controlled release mechanisms, which are critical in ensuring the efficacy of therapeutic agents. Furthermore, ongoing research into its pharmacokinetic properties suggests that it could serve as a carrier for targeted drug delivery, minimizing side effects and enhancing treatment outcomes.

From an environmental perspective, WDEKOHTUSQRRSZ-UHFFFAOYSA-N has demonstrated biodegradability under specific conditions, offering a sustainable alternative to traditional chemical agents. This attribute aligns with the growing global emphasis on green chemistry and the development of eco-friendly products. Its ability to break down into non-toxic byproducts makes it an attractive option for use in agricultural and industrial applications.

The synthesis of 1903346-07-5 involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways that reduce the environmental footprint of its manufacturing process.

Despite its promising applications, further investigation is needed to fully understand the long-term effects of WDEKOHTUSQRRSZ-UHFFFAOYSA-N on biological systems and ecosystems. Collaborative efforts between chemists, biologists, and engineers are essential to unlock its full potential while ensuring safety and sustainability.

In conclusion, the compound with CAS number 1903346-07-5 and product name WDEKOHTUSQRRSZ-UHFFFAOYSA-N represents a significant advancement in modern chemistry. Its versatile properties and innovative applications position it as a key player in shaping future technologies across multiple industries. As research continues to uncover new insights into its behavior and capabilities, this compound is poised to make a lasting impact on both scientific progress and everyday life.